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Introduction
Cyclin-dependent kinase 2 (CDK2) is a critical regulator of cell cycle progression, primarily at

the G1/S transition.[1] Its dysregulation is a hallmark of many cancers, making it a compelling

target for therapeutic intervention. CDK2-IN-29, also identified as Compound 13q, is a potent

inhibitor of CDK2.[2] While its primary activity is against CDK2, it also shows inhibitory effects

on CDK4.[2] The role of CDK2 in apoptosis is context-dependent; its inhibition can either trigger

or prevent programmed cell death.[3][4] These application notes provide a comprehensive

guide for designing and conducting experiments to investigate the apoptotic effects of CDK2-
IN-29.

Quantitative Data Summary
While specific data on apoptosis induction by CDK2-IN-29 is not extensively available in the

public domain, the following table summarizes its known inhibitory concentrations and provides

data for other relevant CDK2 inhibitors as a reference.
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Compound Target(s) IC50 (nM)
Reported
Effect on
Apoptosis

Reference(s)

CDK2-IN-29

(Compound 13q)
CDK2, CDK4

96 (CDK2), 360

(CDK4)

Apoptotic effects

not yet fully

characterized.

[2]

Roscovitine

(Seliciclib)

CDK1, CDK2,

CDK7, CDK9
CDK2: ~100

Can induce

apoptosis in

various cancer

cell lines.

[3]

NU6140 CDK2 -

Promotes

p53/p21

signaling-

dependent cell

cycle arrest

without causing

apoptosis in

some cell types.

[4]

AZD5438
Broad range

CDK inhibitor
-

Induces

apoptosis in

proliferating

intestinal

epithelial cells.

[4]

CVT-313 CDK2 -

Induces

apoptosis in

human diffuse

large B-cell

lymphoma cells.

[5]

Signaling Pathways and Experimental Workflow
To visualize the potential mechanism of action and the experimental plan, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10758379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

